2-[(4-hydroxy-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]-N-(3-methylphenyl)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H19N3O2S2/c1-11-5-4-6-12(9-11)20-15(23)10-25-19-21-17(24)16-13-7-2-3-8-14(13)26-18(16)22-19/h4-6,9H,2-3,7-8,10H2,1H3,(H,20,23)(H,21,22,24)
• InChI Key: TVAJGTVPMNFOEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2
• Molecular Formula: C19H19N3O2S2
• Molecular Weight: 385.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical processes, including acylation, hydrolysis, cyclocondensation, and reduction reactions. For example, acylation of certain pyrimidine triones using acetic and propionic anhydride in the presence of perchloric acid leads to the formation of specific perchlorates. These can be hydrolyzed and further reacted with aromatic amine hydrochlorides to produce pyrimidin-5-ium chlorides, which can be reduced to dihydro derivatives (Tolkunov et al., 2013).

Molecular Structure Analysis

The molecular structure of related compounds shows a folded conformation about the methylene carbon atom of the thioacetamide bridge. Intramolecular hydrogen bonding stabilizes this folded conformation, indicating a complex interaction between different parts of the molecule (Subasri et al., 2016).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including cyclocondensation with aromatic amine hydrochlorides to produce chlorides and reduction to form dihydro derivatives. The chemical reactions highlight the reactivity of the pyrimidin-5-ium core and its potential for further chemical modifications (Tolkunov et al., 2013).

Physical Properties Analysis

The physical properties of related compounds, such as solubility and crystallinity, are influenced by their molecular structure. The folded conformation and intramolecular hydrogen bonding may affect the compound's behavior in different solvents and its crystal packing (Subasri et al., 2016).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity, are determined by the functional groups present in the compound. The thioacetamide bridge, pyrimidine ring, and aromatic amine groups contribute to the compound's overall chemical behavior, influencing its reactions with other chemicals and its stability under various conditions (Tolkunov et al., 2013).

Future Directions

The compound could be of interest in medicinal chemistry research due to the presence of the benzothieno[2,3-d]pyrimidin-2-yl moiety. Future research could focus on synthesizing the compound and studying its biological activity.